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Performance Showdown: HCFC-123 vs. HFC
Alternatives in Refrigeration Systems
A comprehensive analysis of experimental data reveals the performance characteristics of

HCFC-123 in comparison to its leading hydrofluorocarbon (HFC) alternatives, primarily HFC-

245fa and HFC-134a, in refrigeration systems, particularly low-pressure centrifugal chillers.

While HCFC-123 has been a stalwart refrigerant due to its high efficiency, its ozone-depleting

potential has necessitated the transition to environmentally benign alternatives. This guide

provides an objective comparison of their performance based on published experimental data.

Executive Summary of Performance Data
The following tables summarize the key performance indicators for HCFC-123 and its HFC

alternatives based on thermodynamic analysis and experimental studies.

Table 1: Thermodynamic Performance Comparison
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Refrigerant
Coefficient of
Performance
(COP)

Volumetric
Capacity
(kJ/m³)

Suction
Pressure (kPa)

Discharge
Pressure (kPa)

HCFC-123 6.9 386 39.9 155

HFC-245fa 6.7 594 62.7 246

HFC-134a

6.96 (Relative

Power: 115%

compared to

CFC-11)

- - -

Note: Data for HCFC-123 and HFC-245fa is based on a simulation at 4.4°C evaporating and

40°C condensing temperatures[1]. HFC-134a data is presented relative to CFC-11 under

similar conditions[2]. A lower relative power indicates higher efficiency.

Table 2: Environmental and Physical Properties

Refrigerant

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP, 100-yr)

Boiling Point
(°C)

Flammability

HCFC-123 0.016 - 0.02[3][4] 77[5] 27.8 Non-flammable

HFC-245fa 0 1030 15.3

Weakly

flammable under

certain

conditions[1]

HFC-134a 0 1430[6] -26.1 Non-flammable

Detailed Performance Analysis
Experimental studies indicate that HCFC-123 holds a slight edge in terms of energy efficiency

over HFC-245fa. One analysis showed a 4 to 5 percent lower efficiency for HFC-245fa

compared to CFC-11, while HCFC-123 had an energy penalty of only 1 to 2 percent relative to
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CFC-11[1]. On a theoretical basis, HCFC-123 is approximately 2% less efficient than CFC-11,

making it a highly efficient option[2].

A key advantage of HFC-245fa is its higher volumetric capacity, which is the highest among the

compared refrigerants[1]. However, this comes with the trade-off of higher discharge pressure,

which may necessitate the use of pressure-coded vessels in refrigeration systems[1].

For HFC-134a, while it has a zero ODP, its GWP is significantly higher than that of HCFC-123.

In terms of theoretical efficiency, HFC-134a shows a 15% lower efficiency compared to CFC-

11, whereas HCFC-123 is only 2% lower[2]. Chillers designed for HFC-134a can, however, be

optimized to achieve high efficiencies[7].

Experimental Protocols
The data presented is primarily derived from thermodynamic modeling and experimental

evaluations in centrifugal chiller systems. A typical experimental setup for evaluating refrigerant

performance involves the following:

1. Test Apparatus: A vapor compression refrigeration cycle test rig is constructed. This setup

typically includes a variable-speed compressor, an evaporator, a condenser, and an expansion

valve. For accurate measurements, the system is instrumented with pressure transducers,

temperature sensors (thermocouples or resistance temperature detectors), and flow meters at

key points in the refrigerant and secondary fluid (e.g., water) loops.

2. Operating Conditions: The performance of the refrigerants is evaluated under a range of

controlled operating conditions that simulate typical chiller operation. Key parameters that are

varied and monitored include:

Evaporating Temperature: Typically set between 4°C and 10°C.

Condensing Temperature: Typically set between 35°C and 45°C.

Compressor Speed: Varied to assess performance at different cooling loads.

Superheat and Subcooling: Controlled to optimize cycle efficiency and ensure safe

compressor operation.
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3. Data Acquisition and Analysis: A data acquisition system is used to continuously record the

pressure, temperature, and flow rate measurements. These raw data are then used to calculate

key performance parameters, including:

Cooling Capacity: Determined by measuring the heat absorbed in the evaporator.

Compressor Power Input: Measured using a power analyzer.

Coefficient of Performance (COP): Calculated as the ratio of the cooling capacity to the

compressor power input.

Volumetric Efficiency: Determined from the measured refrigerant mass flow rate and the

compressor displacement.

By systematically varying the operating conditions and analyzing the resulting performance

data for each refrigerant, a comprehensive comparison can be made.

Visualizing the Comparison Framework
The following diagram illustrates the logical workflow for comparing the performance of HCFC-

123 and its HFC alternatives.
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Caption: Logical workflow for comparing refrigerant performance.

Conclusion
The transition from HCFC-123 to HFC alternatives involves a trade-off between environmental

impact and system performance. While HFCs like HFC-245fa and HFC-134a offer a zero ODP,

they generally exhibit slightly lower energy efficiency and, in the case of HFC-134a, a

significantly higher GWP compared to HCFC-123. HFC-245fa presents a closer performance

profile to HCFC-123 in low-pressure systems but introduces considerations of mild flammability

and higher operating pressures. The selection of an appropriate alternative will depend on the

specific application, regulatory requirements, and a holistic assessment of the system's

lifecycle environmental impact and energy consumption. Newer hydrofluoroolefin (HFO)

alternatives, which have very low GWPs, are also emerging as long-term solutions[8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3424313?utm_src=pdf-custom-synthesis
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100VIBZ.txt
https://p2infohouse.org/ref/29/28224.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1558&context=iracc/1000
https://apps.dtic.mil/sti/tr/pdf/ADA331087.pdf
https://www.asiaclimateconsortium.org/wp-content/uploads/2017/07/Low-GWP-Alternatives-to-HFCs-in-Refrigeration.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3222&context=iracc
https://p2infohouse.org/ref/29/28060.pdf
https://igsd.org/wp-content/uploads/2023/11/Alternatives-to-High-GWP-Hydrofluorocarbons.pdf
https://www.facilitiesnet.com/hvac/article/Next-Generation-of-HFC-Alternative-Refrigerants-Are-More-Environmentally-Responsible--17287
https://www.facilitiesnet.com/hvac/article/Next-Generation-of-HFC-Alternative-Refrigerants-Are-More-Environmentally-Responsible--17287
https://www.benchchem.com/product/b3424313#performance-comparison-of-hcfc-123-and-hfc-alternatives-in-refrigeration-systems
https://www.benchchem.com/product/b3424313#performance-comparison-of-hcfc-123-and-hfc-alternatives-in-refrigeration-systems
https://www.benchchem.com/product/b3424313#performance-comparison-of-hcfc-123-and-hfc-alternatives-in-refrigeration-systems
https://www.benchchem.com/product/b3424313#performance-comparison-of-hcfc-123-and-hfc-alternatives-in-refrigeration-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3424313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

